Cas no 673485-57-9 ( )

• Product name: &nbsp
• CAS No: 673485-57-9
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 879211

  Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide,N-propyl-(9CI)
• 2-Benzothiazolecarboxamide, N-propyl-
•  

• Inchi： 1S/C11H12N2OS/c1-2-7-12-10(14)11-13-8-5-3-4-6-9(8)15-11/h3-6H,2,7H2,1H3,(H,12,14)
• InChI Key： WHWKPXPWINLLCC-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1C(NCCC)=O

Computed Properties

• Exact Mass: 220.067
• Monoisotopic Mass: 220.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2A^2

Experimental Properties

• Density: 1.226±0.06 g/cm3(Predicted)
• pka: 12.67±0.46(Predicted)